Cas no 445280-61-5 (2-Chloro-1-benzothiophene-6-sulfonyl chloride)

2-Chloro-1-benzothiophene-6-sulfonyl chloride is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfur-containing compounds. Its reactive sulfonyl chloride group enables efficient functionalization, making it valuable for pharmaceutical and agrochemical applications. The chloro substituent at the 2-position further enhances its utility in cross-coupling reactions and heterocyclic chemistry. This compound exhibits high purity and stability under standard handling conditions, ensuring reliable performance in synthetic workflows. Its structural features make it suitable for constructing complex molecular frameworks, particularly in the development of bioactive molecules. Proper storage in a cool, dry environment is recommended to maintain its reactivity.

2-Chloro-1-benzothiophene-6-sulfonyl chloride structure

445280-61-5 structure

Product Name:2-Chloro-1-benzothiophene-6-sulfonyl chloride

CAS No:445280-61-5

MF:C₈H₄Cl₂O₂S₂

MW:267.152157783508

CID:5684132

PubChem ID:18542428

Update Time:2025-10-24

2-Chloro-1-benzothiophene-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- EN300-26208769
- 2-chloro-1-benzothiophene-6-sulfonyl chloride
- 445280-61-5
- SCHEMBL5645597
- 2-Chloro-1-benzothiophene-6-sulfonyl chloride
- Inchi： 1S/C8H4Cl2O2S2/c9-8-3-5-1-2-6(14(10,11)12)4-7(5)13-8/h1-4H
- InChI Key： SYFWZXBXFTUXAU-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2C=C(SC=2C=1)Cl)(=O)=O

Computed Properties

Exact Mass: 265.9029771g/mol
Monoisotopic Mass: 265.9029771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 70.8Å²

2-Chloro-1-benzothiophene-6-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26208769-1g	2-chloro-1-benzothiophene-6-sulfonyl chloride	445280-61-5	95%	1g	$1386.0	2023-09-14
Enamine	EN300-26208769-5g	2-chloro-1-benzothiophene-6-sulfonyl chloride	445280-61-5	95%	5g	$4018.0	2023-09-14
Enamine	EN300-26208769-10g	2-chloro-1-benzothiophene-6-sulfonyl chloride	445280-61-5	95%	10g	$5959.0	2023-09-14
Enamine	EN300-26208769-0.05g	2-chloro-1-benzothiophene-6-sulfonyl chloride	445280-61-5	95%	0.05g	$322.0	2024-06-18
Enamine	EN300-26208769-0.1g	2-chloro-1-benzothiophene-6-sulfonyl chloride	445280-61-5	95%	0.1g	$481.0	2024-06-18
Enamine	EN300-26208769-0.25g	2-chloro-1-benzothiophene-6-sulfonyl chloride	445280-61-5	95%	0.25g	$686.0	2024-06-18
Enamine	EN300-26208769-0.5g	2-chloro-1-benzothiophene-6-sulfonyl chloride	445280-61-5	95%	0.5g	$1081.0	2024-06-18
Enamine	EN300-26208769-1.0g	2-chloro-1-benzothiophene-6-sulfonyl chloride	445280-61-5	95%	1.0g	$1386.0	2024-06-18
Enamine	EN300-26208769-2.5g	2-chloro-1-benzothiophene-6-sulfonyl chloride	445280-61-5	95%	2.5g	$2716.0	2024-06-18
Enamine	EN300-26208769-5.0g	2-chloro-1-benzothiophene-6-sulfonyl chloride	445280-61-5	95%	5.0g	$4018.0	2024-06-18